![molecular formula C17H22O3 B239983 (6-Benzylidene-1-hydroxy-2,2-dimethylcyclohexyl)acetic acid](/img/structure/B239983.png)
(6-Benzylidene-1-hydroxy-2,2-dimethylcyclohexyl)acetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(6-Benzylidene-1-hydroxy-2,2-dimethylcyclohexyl)acetic acid, commonly known as BHDMCA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. BHDMCA is a derivative of cyclohexylacetic acid and is synthesized using specific methods.
Mechanism of Action
BHDMCA exerts its effects through various mechanisms. The compound has been shown to inhibit the activity of specific enzymes involved in inflammation and tumor growth. BHDMCA has also been shown to scavenge free radicals and protect cells from oxidative damage.
Biochemical and Physiological Effects:
BHDMCA has been shown to exhibit various biochemical and physiological effects. The compound has been shown to reduce inflammation and oxidative stress in cells. BHDMCA has also been shown to inhibit tumor growth and induce cell death in cancer cells.
Advantages and Limitations for Lab Experiments
BHDMCA has several advantages for lab experiments. The compound is relatively easy to synthesize and has been shown to exhibit potent biological activity. However, BHDMCA has some limitations, including its low solubility in water and potential toxicity at high concentrations.
Future Directions
There are several future directions for BHDMCA research. One potential area of research is the development of BHDMCA-based drug delivery systems for targeted cancer therapy. Another area of research is the investigation of BHDMCA's potential use in the treatment of inflammatory diseases. Additionally, further studies are needed to fully understand the compound's mechanism of action and potential side effects.
In conclusion, BHDMCA is a promising compound with potential applications in various fields. The compound's synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully explore the potential of BHDMCA.
Synthesis Methods
BHDMCA is synthesized using a specific method that involves the reaction of 6-benzylidene-2,2-dimethylcyclohexanone with malonic acid in the presence of a base. The resulting product is then hydrolyzed to obtain BHDMCA. The synthesis method has been optimized to obtain high yields of BHDMCA.
Scientific Research Applications
BHDMCA has been extensively studied for its potential applications in various fields. The compound has been shown to exhibit anti-inflammatory, antioxidant, and anti-tumor properties. BHDMCA has also been studied for its potential use as a drug delivery system due to its ability to target specific cells.
properties
Product Name |
(6-Benzylidene-1-hydroxy-2,2-dimethylcyclohexyl)acetic acid |
---|---|
Molecular Formula |
C17H22O3 |
Molecular Weight |
274.35 g/mol |
IUPAC Name |
2-[(6E)-6-benzylidene-1-hydroxy-2,2-dimethylcyclohexyl]acetic acid |
InChI |
InChI=1S/C17H22O3/c1-16(2)10-6-9-14(17(16,20)12-15(18)19)11-13-7-4-3-5-8-13/h3-5,7-8,11,20H,6,9-10,12H2,1-2H3,(H,18,19)/b14-11+ |
InChI Key |
CLQQCZWQFYFBCE-SDNWHVSQSA-N |
Isomeric SMILES |
CC1(CCC/C(=C\C2=CC=CC=C2)/C1(CC(=O)O)O)C |
SMILES |
CC1(CCCC(=CC2=CC=CC=C2)C1(CC(=O)O)O)C |
Canonical SMILES |
CC1(CCCC(=CC2=CC=CC=C2)C1(CC(=O)O)O)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.